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Compound of Interest

Compound Name: 5,12-Naphthacenequinone

Cat. No.: B046369 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physicochemical

properties, experimental applications, and potential biological relevance of 5,12-
Naphthacenequinone. The information is curated for professionals in research and

development.

Core Molecular Data
5,12-Naphthacenequinone, also known as tetracene-5,12-dione, is a polycyclic aromatic

hydrocarbon and a member of the quinone family.[1][2] Its fundamental molecular and physical

properties are summarized below.
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Property Value Source

Molecular Formula C₁₈H₁₀O₂ [1][3][4][5]

Molecular Weight 258.27 g/mol [4][5]

Alternate Molecular Weight 258.3 g/mol [1]

CAS Number 1090-13-7 [4]

Appearance Light Yellow to Yellow Solid [6]

Melting Point 282-286 °C (decomposes) [7]

Purity ≥96% [4]

IUPAC Name tetracene-5,12-dione [1]

Spectroscopic Data
Spectroscopic Data Wavelength/Value Solvent Source

Absorption

Wavelength
296 nm Benzene [3]

Molar Absorptivity (ε) 36300 L mol⁻¹ cm⁻¹ Benzene [3]

Fluorescence

Quantum Yield
0.43 Benzene [3]

Mass spectrometry and UV/Visible spectral data are also available through the NIST WebBook.

[6]

Experimental Protocols and Applications
5,12-Naphthacenequinone is utilized as a reagent in the synthesis of photo-responsive

fluorescent molecules.[6][8] It also has potential for anti-inflammatory activity due to its quinone

substructure.[6][8]
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A notable application of 5,12-Naphthacenequinone is in the study of the phototransformation

of phenol in aqueous solutions, where it acts as a photosensitizer.[7] Quinones like 5,12-
Naphthacenequinone can be found on atmospheric particulate matter and can initiate the

phototransformation of phenolic compounds.[9]
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Sample Preparation
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Analysis
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in CH2Cl2
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to phenol solution

Prepare aqueous
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Irradiate the heterogeneous
solution (e.g., with UV lamp)
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with H2SO4

Extract with CH2Cl2

Analyze extracts by GC-MS
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Workflow for Phenol Phototransformation Study.
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Biological Activity and Signaling Pathways
While specific signaling pathways for 5,12-Naphthacenequinone are not extensively detailed

in the literature, the broader class of naphthoquinones is known for a range of biological

activities, including antibiotic, antiviral, anti-inflammatory, and antiproliferative effects.[10] These

activities are often linked to their ability to act as oxidizing agents and to influence cellular

signaling pathways.[10]

Many naphthoquinone derivatives exert anticancer activity by interfering with MAPK and STAT3

signaling pathways.[11] They can induce the production of reactive oxygen species (ROS),

leading to mitochondrial damage and apoptosis.[11] The cytotoxic activity of some

naphthoquinones is associated with the inhibition of DNA topoisomerases.[12]

Generalized Naphthoquinone-Induced Apoptosis Pathway

Cellular Effects
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Generalized Apoptotic Pathway for Naphthoquinones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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